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Compound of Interest

Compound Name: 5-cyanopentanamide

Cat. No.: B041375 Get Quote

In-Depth Technical Guide to 5-
Cyanopentanamide
CAS Number: 2304-58-7 IUPAC Name: 5-cyanopentanamide

Introduction
5-Cyanopentanamide, also known by its synonym 5-cyanovaleramide, is a bifunctional

organic compound containing both a nitrile and an amide group. This unique structure makes it

a valuable intermediate in the synthesis of various chemicals, most notably the herbicide

azafenidin and as a precursor to 6-aminocaproic acid, a key component in the production of

Nylon-6.[1] This technical guide provides a comprehensive overview of 5-cyanopentanamide,

including its chemical and physical properties, detailed experimental protocols for its synthesis,

and its applications in research and industry.

Chemical and Physical Properties
5-Cyanopentanamide is a white to off-white solid at room temperature. Its properties are

summarized in the table below.
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Property Value Reference

CAS Number 2304-58-7

IUPAC Name 5-cyanopentanamide

Molecular Formula C₆H₁₀N₂O

Molecular Weight 126.16 g/mol

Melting Point 66-67 °C

Boiling Point 175-195 °C at 3 Torr

Appearance White to off-white solid

Solubility
Soluble in water and polar

organic solvents

Spectroscopic Data
While experimental spectroscopic data for 5-cyanopentanamide is not readily available in

public databases, typical spectral characteristics can be predicted based on its functional

groups.

Predicted ¹H NMR Spectral Data
Protons

Chemical Shift
(ppm)

Multiplicity
Coupling Constant
(J)

H₂N-C(=O)- 5.5 - 7.5 br s -

-CH₂-C(=O)- 2.1 - 2.3 t ~7 Hz

-CH₂-CN 2.3 - 2.5 t ~7 Hz

-CH₂-CH₂-CH₂- 1.6 - 1.8 m -

Predicted ¹³C NMR Spectral Data
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Carbon Chemical Shift (ppm)

-C(=O)NH₂ 175 - 180

-CN 118 - 122

-CH₂-C(=O)- 34 - 38

-CH₂-CN 16 - 20

-CH₂-CH₂-CH₂- 24 - 28

Predicted FT-IR Spectral Data
Functional Group Wavenumber (cm⁻¹) Intensity

N-H stretch (amide) 3100 - 3500 Strong, broad

C-H stretch (alkane) 2850 - 3000 Medium

C≡N stretch (nitrile) 2240 - 2260 Medium, sharp

C=O stretch (amide) 1640 - 1680 Strong

N-H bend (amide) 1550 - 1640 Medium

Predicted Mass Spectrometry Data
In an electron ionization (EI) mass spectrum, the molecular ion peak (M⁺) for 5-
cyanopentanamide would be observed at an m/z of 126. Common fragmentation patterns

would likely involve the loss of the amide group (CONH₂) resulting in a fragment at m/z 82, and

cleavage of the alkyl chain.

Experimental Protocols
The primary and most efficient method for the synthesis of 5-cyanopentanamide is the

regioselective enzymatic hydrolysis of adiponitrile.

Enzymatic Synthesis from Adiponitrile
This protocol utilizes the nitrile hydratase enzyme from Rhodococcus erythropolis to selectively

hydrolyze one of the two nitrile groups of adiponitrile.
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Materials:

Adiponitrile

Whole cells of Rhodococcus erythropolis containing nitrile hydratase

Phosphate buffer (pH 7.4)

Methanol

High-Performance Liquid Chromatography (HPLC) system for analysis

Procedure:

Prepare a suspension of Rhodococcus erythropolis cells in a 200 mM phosphate buffer (pH

7.4).

In a temperature-controlled reactor at 30°C, add adiponitrile to the cell suspension to a final

concentration of 20 mM.

Maintain the reaction mixture under constant agitation.

Monitor the progress of the reaction by taking aliquots at regular intervals (e.g., every 2

minutes).

Quench the reaction in the aliquots by adding an equal volume of methanol.

Centrifuge the quenched samples to pellet the cells.

Analyze the supernatant by HPLC to determine the concentrations of adiponitrile, 5-
cyanopentanamide, and the byproduct adipamide.[1]

The reaction is typically complete within 10 minutes, with over 95% selectivity for 5-
cyanopentanamide.[1][2]
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5-Cyanopentanamide serves as a crucial intermediate in the synthesis of the herbicide

azafenidin.[1][2][3] The synthesis involves the conversion of the amide group of 5-
cyanopentanamide to a triazolinone ring system.

Diagrams
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Enzymatic Synthesis Workflow
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Key Chemical Relationships of 5-Cyanopentanamide
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Chemical Relationships

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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